Cas no 256925-02-7 (Hexanoic acid, 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-[[5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octayl]octakis(oxy)]octakis- (9CI))

• Product Name: Hexanoic acid, 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-[[5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octayl]octakis(oxy)]octakis- (9CI)
• CAS No: 256925-02-7
• MF: C₁₃₆H₁₉₂O₂₄
• MW: 2210.96532440186
• CID: 4466911
• Update Time: 2025-04-03

Hexanoic acid, 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-[[5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octayl]octakis(oxy)]octakis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-[[5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octayl]octakis(oxy)]octakis- (9CI)
• Hexanoic acid, 6,6′,6′′,6′′′,6′′′′,6′′′′′,6′′′′′′,6′′′′′′′-[[5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octayl]octakis(oxy)]octakis-
• Hexanoic acid, 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-[[5,11,17,23,29,35,41,47-octakis(1,1-dimethylethyl)nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-...

• Inchi： 1S/C136H192O24/c1-129(2,3)105-73-89-65-91-75-106(130(4,5)6)77-93(122(91)154-58-42-26-34-50-114(139)140)67-95-79-108(132(10,11)12)81-97(124(95)156-60-44-28-36-52-116(143)144)69-99-83-110(134(16,17)18)85-101(126(99)158-62-46-30-38-54-118(147)148)71-103-87-112(136(22,23)24)88-104(128(103)160-64-48-32-40-56-120(151)152)72-102-86-111(135(19,20)21)84-100(127(102)159-63-47-31-39-55-119(149)150)70-98-82-109(133(13,14)15)80-96(125(98)157-61-45-29-37-53-117(145)146)68-94-78-107(131(7,8)9)76-92(123(94)155-59-43-27-35-51-115(141)142)66-90(74-105)121(89)153-57-41-25-33-49-113(137)138/h73-88H,25-72H2,1-24H3,(H,137,138)(H,139,140)(H,141,142)(H,143,144)(H,145,146)(H,147,148)(H,149,150)(H,151,152)
• InChI Key： MYIHIOPCPZTRDQ-UHFFFAOYSA-N
• SMILES： O(C1=C2C=C(C=C1CC1=CC(=CC(CC3=CC(=CC(CC4=CC(=CC(CC5=CC(=CC(=C5OCCCCCC(=O)O)CC5C=C(C=C(C=5OCCCCCC(=O)O)CC5C=C(C=C(C=5OCCCCCC(=O)O)CC5C=C(C=C(C=5OCCCCCC(=O)O)C2)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C)=C4OCCCCCC(=O)O)C(C)(C)C)=C3OCCCCCC(=O)O)C(C)(C)C)=C1OCCCCCC(=O)O)C(C)(C)C)C(C)(C)C)CCCCCC(=O)O

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• pka: 3.84±0.10(Predicted)